Cas no 148144-58-5 ((R)-3-(4-Chlorophenoxy)butanoic acid)

• Product Name: (R)-3-(4-Chlorophenoxy)butanoic acid
• CAS No: 148144-58-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5737404
• PubChem ID: 10262705
• Update Time: 2025-05-20

(R)-3-(4-Chlorophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-CHLOROPHENOXY)BUTANOIC ACID
• 148144-58-5
• (R)-3-(4-CHLOROPHENOXY)BUTANOICACID
• Butanoic acid, 3-(4-chlorophenoxy)-, (3R)-
• (R)-3-(4-Chlorophenoxy)butanoic acid

• Inchi： 1S/C10H11ClO3/c1-7(6-10(12)13)14-9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： RSXQVYRBRCBEOM-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=CC=1)O[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±17.0 °C(Predicted)
• pka: 4.13±0.10(Predicted)

Additional information on (R)-3-(4-Chlorophenoxy)butanoic acid

(R)-3-(4-Chlorophenoxy)butanoic acid (CAS No. 148144-58-5): An Overview of Its Properties, Applications, and Recent Research

(R)-3-(4-Chlorophenoxy)butanoic acid (CAS No. 148144-58-5) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique properties and potential applications. This compound is characterized by its chiral center and the presence of a chlorophenyl ether group, which contribute to its distinct chemical and biological activities.

The molecular formula of (R)-3-(4-Chlorophenoxy)butanoic acid is C₁₀H₁₀O₃Cl, and its molecular weight is approximately 203.63 g/mol. The compound is a white crystalline solid at room temperature with a melting point ranging from 72 to 75°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. These solubility properties make it suitable for various synthetic and analytical processes.

In the context of pharmaceutical research, (R)-3-(4-Chlorophenoxy)butanoic acid has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of chiral drugs. The chirality of this compound allows for the preparation of enantiomerically pure pharmaceuticals, which can exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

Recent studies have also explored the biological activities of (R)-3-(4-Chlorophenoxy)butanoic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory properties. The researchers found that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests that (R)-3-(4-Chlorophenoxy)butanoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (R)-3-(4-Chlorophenoxy)butanoic acid has been studied for its potential as an antiviral agent. A study published in Antiviral Research in 2021 demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the disruption of viral entry into host cells, making it a potential lead compound for antiviral drug development.

The synthetic route to (R)-3-(4-Chlorophenoxy)butanoic acid has been optimized over the years to improve yield and purity. One common method involves the reaction of 4-chlorophenol with an appropriate chiral precursor followed by esterification and hydrolysis steps. Advanced techniques such as asymmetric catalysis have also been employed to achieve high enantiomeric excess (ee) values, ensuring the production of highly pure enantiomers.

In materials science, (R)-3-(4-Chlorophenoxy)butanoic acid has found applications in the development of chiral materials and supramolecular assemblies. Its chiral nature allows it to form well-defined structures with specific optical properties, which can be utilized in optical devices and sensors. For example, a study published in Advanced Materials in 2020 reported the use of this compound as a building block for self-assembled chiral nanofibers with tunable optical activity.

The environmental impact of (R)-3-(4-Chlorophenoxy)butanoic acid has also been a subject of investigation. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe handling and disposal to minimize any potential environmental risks. Green chemistry principles are increasingly being applied in its synthesis to reduce waste generation and improve sustainability.

In conclusion, (R)-3-(4-Chlorophenoxy)butanoic acid (CAS No. 148144-58-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development. As new studies continue to uncover its potential benefits and applications, it is likely that this compound will play an increasingly significant role in various scientific disciplines.